Cas no 125733-43-9 (1-(3,4-dichlorophenyl)-2,2,2-trifluoro-ethanone)

• Product Name: 1-(3,4-dichlorophenyl)-2,2,2-trifluoro-ethanone
• CAS No: 125733-43-9
• MF: C₈H₃Cl₂F₃O
• MW: 243.010030984879
• MDL: MFCD01319995
• CID: 820847
• PubChem ID: 2758230
• Update Time: 2025-06-13

1-(3,4-dichlorophenyl)-2,2,2-trifluoro-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-Dichlorophenyl)-2,2,2-trifluoroethanone
• 3',4'-DICHLORO-2,2,2-TRIFLUOROACETOPHENONE
• 3’,4’-Dichloro-2,2,2-trifluoroacetophenone
• 1-(3,4-dichlorophenyl)-2,2,2-trifluoroethan-1-one
• 1-(3,4-DICHLORO-PHENYL)-2,2,2-TRIFLUORO-ETHANONE
• 3,4-dichloro-alpha,alpha,alpha-trifluoroacetophenone
• 1-(3,4-dichlorophenyl)-2,2,2-trifluoro-ethanone
• EN300-1936464
• FS-5511
• SCHEMBL1466166
• MFCD01319995
• 3',4'-dichloro-2,2,2-trifluoroacetophenone, AldrichCPR
• DTXSID10374229
• AKOS005259537
• AB08945
• E98613
• DB-328457
• YWBUNUGOMAFWHQ-UHFFFAOYSA-N
• CS-0268723
• Ethanone, 1-(3,4-dichlorophenyl)-2,2,2-trifluoro-
• 125733-43-9

• MDL： MFCD01319995
• Inchi： 1S/C8H3Cl2F3O/c9-5-2-1-4(3-6(5)10)7(14)8(11,12)13/h1-3H
• InChI Key： YWBUNUGOMAFWHQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(C(C(F)(F)F)=O)=C1)Cl

Computed Properties

• Exact Mass: 241.95100
• Monoisotopic Mass: 241.951
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Density: 1.506
• Boiling Point: 269.2 °C at 760 mmHg
• Flash Point: 269.2 °C at 760 mmHg
• Refractive Index: 1.488
• PSA: 17.07000
• LogP: 3.73840

1-(3,4-dichlorophenyl)-2,2,2-trifluoro-ethanone Security Information

• Hazard Category Code： 36/37/38-36
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Additional information on 1-(3,4-dichlorophenyl)-2,2,2-trifluoro-ethanone

Professional Introduction to Compound with CAS No 125733-43-9 and Product Name: 1-(3,4-dichlorophenyl)-2,2,2-trifluoro-ethanone

The compound with the CAS number 125733-43-9 and the product name 1-(3,4-dichlorophenyl)-2,2,2-trifluoro-ethanone represents a significant advancement in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in various biochemical and medicinal contexts. The molecular structure of 1-(3,4-dichlorophenyl)-2,2,2-trifluoro-ethanone consists of a trifluoromethyl group attached to an acetyl moiety, with a dichlorophenyl substituent at the other end. This configuration imparts distinct chemical properties that make it a valuable candidate for further exploration.

In recent years, there has been a growing interest in the development of novel fluorinated compounds due to their enhanced metabolic stability and bioavailability. The presence of the trifluoromethyl group in 1-(3,4-dichlorophenyl)-2,2,2-trifluoro-ethanone is particularly noteworthy, as it is known to improve the binding affinity of molecules to biological targets. This feature has been leveraged in the design of new drugs that require prolonged half-lives and increased resistance to metabolic degradation. Furthermore, the dichlorophenyl moiety contributes to the compound's lipophilicity, making it more soluble in lipids and thus facilitating its absorption through cell membranes.

Recent studies have highlighted the role of 1-(3,4-dichlorophenyl)-2,2,2-trifluoro-ethanone in the synthesis of bioactive molecules. Researchers have demonstrated its utility as an intermediate in the preparation of kinase inhibitors and other therapeutic agents targeting chronic diseases. The compound's ability to act as a scaffold for drug design has opened up new avenues for medicinal chemistry. For instance, modifications to the trifluoromethyl and dichlorophenyl groups have led to the discovery of compounds with improved pharmacokinetic profiles and reduced side effects.

The chemical reactivity of 1-(3,4-dichlorophenyl)-2,2,2-trifluoro-ethanone has also been extensively studied. Its acetyl group can undergo various transformations, including condensation reactions with amines to form amides or nucleophilic addition reactions with alcohols or thiols. These reactions are fundamental in organic synthesis and have been utilized to create a diverse array of derivatives with tailored properties. The dichlorophenyl ring can also be further functionalized through electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions, providing additional opportunities for structural diversification.

In the context of pharmaceutical development, the compound's potential as an intermediate has been recognized by several academic institutions and pharmaceutical companies. Ongoing research aims to optimize synthetic routes for 1-(3,4-dichlorophenyl)-2,2,2-trifluoro-ethanone, ensuring high yield and purity for industrial applications. Advances in flow chemistry and catalytic processes have shown promise in streamlining the production of this compound while maintaining its structural integrity.

The impact of fluorine-containing compounds on modern medicine cannot be overstated. The unique electronic properties of fluorine atoms influence both the physical and chemical behavior of molecules, making them indispensable in drug design. The incorporation of fluorine into pharmaceuticals often leads to enhanced binding affinity and improved pharmacological activity. As such, compounds like 1-(3,4-dichlorophenyl)-2,2,2-trifluoro-ethanone are not only scientifically intriguing but also clinically relevant.

Future research directions may explore the use of computational methods to predict the biological activity of derivatives of 1-(3,4-dichlorophenyl)-2,2,2-trifluoro-ethanone. Machine learning algorithms can analyze large datasets to identify patterns that correlate structural features with biological outcomes. This approach could accelerate the discovery process by prioritizing promising candidates for experimental validation.

The synthesis and application of 1-(3,4-dichlorophenyl)-2,2,2-trifluoro-ethanone also raise important considerations regarding sustainability and green chemistry principles. Efforts are being made to develop environmentally friendly synthetic routes that minimize waste and reduce energy consumption. For instance，catalytic processes that employ recyclable materials or renewable energy sources are being investigated as alternatives to traditional methods.

In conclusion,1-(3，4-dichlorophenyl)-２，２，２-trifluoro-ethanone (CAS No 125733-43-9) represents a compelling example of how structural innovation can drive advancements in pharmaceutical science。Its unique combination of functional groups makes it a versatile building block for drug discovery，while ongoing research continues to uncover new applications。As our understanding of molecular interactions deepens，compounds like this will play an increasingly important role in developing next-generation therapeutics.